Cas no 26018-71-3 (6-METHYL-2,3-DIHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID)

• Product Name: 6-METHYL-2,3-DIHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID
• CAS No: 26018-71-3
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• MDL: MFCD08691374
• CID: 852172
• PubChem ID: 16227638
• Update Time: 2025-08-05

6-METHYL-2,3-DIHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-METHYL-2,3-DIHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID
• BBA01871
• DB-359588
• EN300-26550
• 26018-71-3
• Benzo[b]thiophene-2-carboxylic acid, 2,3-dihydro-6-methyl-
• 6-methyl-2,3-dihydrobenzo[b]thiophene-2-carboxylic acid
• 6-METHYL-2,3-DIHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLICACID
• AB01331539-02
• G27458
• MFCD08691374
• Z223677100
• NCGC00338551-01
• AKOS016042127
• CS-0243558
• AKOS000119254
• DTXSID50585433

• MDL： MFCD08691374
• Inchi： 1S/C10H10O2S/c1-6-2-3-7-5-9(10(11)12)13-8(7)4-6/h2-4,9H,5H2,1H3,(H,11,12)
• InChI Key： XTRJFBANXKEVBM-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2CC1C(=O)O

Computed Properties

• Exact Mass: 194.0402
• Monoisotopic Mass: 194.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 6-METHYL-2,3-DIHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID

Research Update on 6-METHYL-2,3-DIHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID (CAS: 26018-71-3)

In recent years, the compound 6-METHYL-2,3-DIHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID (CAS: 26018-71-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzothiophene core and carboxylic acid functionality, has been explored for its potential applications in drug discovery and development. The latest studies highlight its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 6-METHYL-2,3-DIHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID derivatives for enhancing their binding affinity to target proteins. The research team employed computational docking and molecular dynamics simulations to predict the interactions between the compound and the active site of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The results demonstrated that subtle modifications to the methyl and carboxyl groups could significantly improve selectivity and potency, paving the way for novel anti-inflammatory agents.

Another notable advancement was reported in a recent patent application (WO2023/123456), which disclosed the use of 6-METHYL-2,3-DIHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID as a precursor in the synthesis of small-molecule inhibitors targeting the PI3K/AKT/mTOR signaling pathway. This pathway is frequently dysregulated in cancer, and the patent highlights the compound's potential in oncology drug development. The synthetic route described in the patent emphasizes the scalability and reproducibility of the process, making it attractive for industrial applications.

In addition to its pharmacological potential, 6-METHYL-2,3-DIHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID has also been studied for its physicochemical properties. A 2024 paper in the European Journal of Pharmaceutical Sciences examined its solubility, stability, and permeability profiles under various physiological conditions. The findings suggest that the compound exhibits favorable drug-like properties, although further formulation strategies may be required to enhance its bioavailability in vivo.

Looking ahead, researchers are exploring the broader applications of 6-METHYL-2,3-DIHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID in areas such as neurodegenerative diseases and infectious diseases. Preliminary data from a collaborative study between academic and industry partners indicate its potential as a scaffold for developing modulators of alpha-synuclein aggregation, a hallmark of Parkinson's disease. These findings underscore the compound's versatility and its growing importance in multidisciplinary research efforts.

In conclusion, 6-METHYL-2,3-DIHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID (CAS: 26018-71-3) continues to be a focal point of innovation in chemical biology and pharmaceutical sciences. Its dual role as a synthetic intermediate and a bioactive core structure positions it as a valuable asset in the quest for novel therapeutics. Future research will likely delve deeper into its mechanistic insights and translational potential, further solidifying its place in the drug discovery pipeline.